Cas no 1868046-66-5 (3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 1868046-66-5
• MF: C₆H₆IN₅
• MW: 275.049811840057
• CID: 4629956
• Update Time: 2025-05-23

3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• O11021

• Inchi： 1S/C6H6IN5/c1-2-9-5(8)3-4(7)11-12-6(3)10-2/h1H3,(H3,8,9,10,11,12)
• InChI Key： SSWULDCCRVYVKK-UHFFFAOYSA-N
• SMILES： IC1=C2C(N)=NC(C)=NC2=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 0.9
• Topological Polar Surface Area: 80.5

Additional information on 3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Recent Advances in the Study of 3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 1868046-66-5)

The compound 3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 1868046-66-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This pyrazolopyrimidine derivative is of particular interest for its role in the development of kinase inhibitors, which are crucial in targeting various disease pathways, including cancer and inflammatory disorders. Recent studies have explored its synthetic routes, biological activities, and potential therapeutic applications, making it a focal point for researchers in the pharmaceutical industry.

One of the key advancements in the study of this compound is its application in the design of selective kinase inhibitors. Kinases play a pivotal role in cellular signaling, and their dysregulation is implicated in numerous diseases. Researchers have successfully utilized 3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine as a core structure to develop inhibitors targeting specific kinases, such as JAK and SRC family kinases. These inhibitors have shown promising results in preclinical models, demonstrating potent inhibitory activity and favorable pharmacokinetic properties.

In addition to its role in kinase inhibition, recent studies have investigated the compound's potential in other therapeutic areas. For instance, its structural features make it a candidate for the development of antiviral agents. Preliminary data suggest that derivatives of this compound exhibit activity against certain viral proteases, highlighting its versatility as a pharmacophore. Furthermore, its iodine substituent provides a handle for further chemical modifications, enabling the synthesis of a diverse library of analogs for structure-activity relationship (SAR) studies.

The synthetic accessibility of 3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also been a topic of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further pharmacological evaluations and clinical translation. Researchers have employed modern techniques such as flow chemistry and microwave-assisted synthesis to optimize the production process, ensuring scalability and cost-effectiveness.

Looking ahead, the potential of 3-Iodo-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine in drug discovery appears vast. Ongoing studies are focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.